![molecular formula C21H19N3O3 B6083063 2-cyclopropyl-N'-(2-hydroxy-3-methoxybenzylidene)-4-quinolinecarbohydrazide](/img/structure/B6083063.png)
2-cyclopropyl-N'-(2-hydroxy-3-methoxybenzylidene)-4-quinolinecarbohydrazide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-cyclopropyl-N'-(2-hydroxy-3-methoxybenzylidene)-4-quinolinecarbohydrazide is a synthetic compound that has been subject to extensive research in the field of medicinal chemistry. This compound exhibits a wide range of biological activities and has been investigated for its potential therapeutic applications in various diseases.
Mechanism of Action
The exact mechanism of action of 2-cyclopropyl-N'-(2-hydroxy-3-methoxybenzylidene)-4-quinolinecarbohydrazide is not fully understood. However, it is believed that the compound exerts its biological activities by modulating various cellular pathways. The compound has been shown to inhibit the activity of enzymes such as topoisomerase II and COX-2, which are involved in DNA replication and inflammation, respectively. The compound has also been shown to induce apoptosis in cancer cells by activating the caspase pathway.
Biochemical and Physiological Effects:
2-cyclopropyl-N'-(2-hydroxy-3-methoxybenzylidene)-4-quinolinecarbohydrazide exhibits a wide range of biochemical and physiological effects. The compound has been shown to inhibit the growth of cancer cells, reduce inflammation, and exhibit anti-microbial activity. The compound has also been shown to inhibit the production of pro-inflammatory cytokines and reduce oxidative stress in animal models.
Advantages and Limitations for Lab Experiments
The advantages of using 2-cyclopropyl-N'-(2-hydroxy-3-methoxybenzylidene)-4-quinolinecarbohydrazide in lab experiments include its potent biological activities, ease of synthesis, and availability. However, the compound also has certain limitations such as its low solubility in water and its potential toxicity at high concentrations.
Future Directions
There are several future directions for the research on 2-cyclopropyl-N'-(2-hydroxy-3-methoxybenzylidene)-4-quinolinecarbohydrazide. One potential direction is to investigate the compound's potential therapeutic applications in other diseases such as neurodegenerative diseases and cardiovascular diseases. Another direction is to investigate the compound's mechanism of action in more detail to identify potential targets for drug development. Additionally, the compound's pharmacokinetic and pharmacodynamic properties need to be further investigated to determine its suitability for clinical use.
Synthesis Methods
2-cyclopropyl-N'-(2-hydroxy-3-methoxybenzylidene)-4-quinolinecarbohydrazide can be synthesized through a multi-step process. The starting materials include cyclopropylamine, 2-hydroxy-3-methoxybenzaldehyde, and 4-quinolinecarboxylic acid hydrazide. The reaction involves the condensation of these starting materials under suitable conditions to obtain the final product. The purity and yield of the compound can be improved by using various purification techniques such as recrystallization and column chromatography.
Scientific Research Applications
2-cyclopropyl-N'-(2-hydroxy-3-methoxybenzylidene)-4-quinolinecarbohydrazide has been extensively studied for its potential therapeutic applications in various diseases such as cancer, inflammation, and infectious diseases. The compound exhibits potent anti-inflammatory, anti-tumor, and anti-microbial activities. The compound has been shown to inhibit the growth of cancer cells and induce apoptosis in cancer cells. It has also been shown to inhibit the production of pro-inflammatory cytokines and reduce inflammation in animal models.
properties
IUPAC Name |
2-cyclopropyl-N-[(E)-(2-hydroxy-3-methoxyphenyl)methylideneamino]quinoline-4-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H19N3O3/c1-27-19-8-4-5-14(20(19)25)12-22-24-21(26)16-11-18(13-9-10-13)23-17-7-3-2-6-15(16)17/h2-8,11-13,25H,9-10H2,1H3,(H,24,26)/b22-12+ |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SZJGHJKOLYNITM-WSDLNYQXSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC(=C1O)C=NNC(=O)C2=CC(=NC3=CC=CC=C32)C4CC4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
COC1=CC=CC(=C1O)/C=N/NC(=O)C2=CC(=NC3=CC=CC=C32)C4CC4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H19N3O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
361.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-cyclopropyl-N'-[(E)-(2-hydroxy-3-methoxyphenyl)methylidene]quinoline-4-carbohydrazide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.